Cas no 2385710-59-6 (3-Ethoxy-4-fluoro-5-methylbenzaldehyde)

• Product Name: 3-Ethoxy-4-fluoro-5-methylbenzaldehyde
• CAS No: 2385710-59-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD32632188
• CID: 5075258
• Update Time: 2026-03-01

3-Ethoxy-4-fluoro-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluoro-5-methylbenzaldehyde

• MDL： MFCD32632188
• Inchi： 1S/C10H11FO2/c1-3-13-9-5-8(6-12)4-7(2)10(9)11/h4-6H,3H2,1-2H3
• InChI Key： QHROZQKRJOGKPU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C=O)=CC=1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 3-Ethoxy-4-fluoro-5-methylbenzaldehyde

Comprehensive Analysis of 3-Ethoxy-4-fluoro-5-methylbenzaldehyde (CAS No. 2385710-59-6): Properties, Applications, and Industry Trends

3-Ethoxy-4-fluoro-5-methylbenzaldehyde (CAS No. 2385710-59-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzaldehyde derivative combines an ethoxy group, fluorine atom, and methyl substitution on the aromatic ring, creating a versatile building block for synthetic chemistry. The presence of both electron-donating (ethoxy) and electron-withdrawing (fluoro) groups makes this compound particularly valuable for designing molecules with tailored electronic properties.

Recent studies highlight the growing demand for fluorinated aromatic aldehydes in drug discovery, with 3-Ethoxy-4-fluoro-5-methylbenzaldehyde serving as a key intermediate for heterocyclic compound synthesis. Its molecular structure (C₁₀H₁₁FO₂) offers multiple sites for chemical modification, making it valuable for creating bioactive molecules with potential applications in central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in how the fluoro substituent at the 4-position influences metabolic stability and membrane permeability in drug candidates.

The compound's physical properties include a molecular weight of 182.19 g/mol and characteristic aldehyde functionality that participates in numerous condensation reactions. Analytical data from recent publications indicates the 3-Ethoxy-4-fluoro-5-methylbenzaldehyde typically appears as a pale yellow crystalline solid with moderate solubility in common organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO). These properties make it suitable for various cross-coupling reactions and nucleophilic addition processes that are fundamental to modern medicinal chemistry.

In the context of green chemistry advancements, 2385710-59-6 has been investigated for its potential in catalyzed organic transformations. Recent patents demonstrate its utility in palladium-catalyzed couplings to create novel biaryl structures, addressing the pharmaceutical industry's need for complex molecular architectures. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthesis workflows that are common in active pharmaceutical ingredient (API) development.

Market analysis reveals increasing interest in fluorinated building blocks like 3-Ethoxy-4-fluoro-5-methylbenzaldehyde, driven by the expanding fluorine-containing drug market. Approximately 30% of newly approved pharmaceuticals contain fluorine atoms, creating significant demand for high-quality fluoroaromatic intermediates. The compound's CAS registry number (2385710-59-6) has seen a 40% increase in literature citations over the past three years, reflecting its growing importance in structure-activity relationship (SAR) studies and lead optimization processes.

From a synthetic perspective, the ethoxy-fluoro-methyl substitution pattern in 3-Ethoxy-4-fluoro-5-methylbenzaldehyde offers distinct advantages for molecular diversity-oriented synthesis. The compound serves as a precursor for various benzimidazole, quinazoline, and isoindoline derivatives that are prevalent in current drug discovery programs. Recent publications highlight its use in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, particularly where the fluoro substituent enhances target binding affinity.

Quality control aspects of 2385710-59-6 emphasize the importance of rigorous HPLC purity analysis and spectroscopic characterization. Advanced analytical techniques including LC-MS, NMR spectroscopy (particularly ¹⁹F NMR), and X-ray crystallography have been employed to verify the compound's structural integrity. These quality measures are critical for researchers requiring high-purity intermediates for high-throughput screening and preclinical development activities.

Emerging applications for 3-Ethoxy-4-fluoro-5-methylbenzaldehyde extend beyond pharmaceuticals into advanced material science. Its potential as a monomer for fluorinated polymers with specialized optical or electronic properties is being explored. The compound's ability to participate in click chemistry reactions makes it valuable for creating functionalized surfaces and molecular probes used in bioimaging and diagnostic applications.

Regulatory considerations for fluorinated aromatic compounds like 2385710-59-6 focus on proper handling procedures and environmental impact assessments. While not classified as hazardous under current guidelines, best practices recommend using engineering controls during large-scale reactions and implementing appropriate waste management protocols for fluorine-containing byproducts. These precautions align with the chemical industry's increasing emphasis on sustainable fluorine chemistry and green synthesis principles.

Future research directions for 3-Ethoxy-4-fluoro-5-methylbenzaldehyde include exploring its potential in asymmetric synthesis and organocatalysis. The compound's structural features may enable novel chiral auxiliary applications or serve as a template for developing fluorinated catalysts. With the pharmaceutical industry's continued focus on fluorine medicinal chemistry, this versatile building block is poised to play an increasingly important role in innovative drug design and material innovation.